Cas no 1038292-55-5 (methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate)

• Product Name: methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate
• CAS No: 1038292-55-5
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6043476
• PubChem ID: 43148187
• Update Time: 2025-11-01

methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate
• EN300-1868825
• 1038292-55-5
• methyl 3-amino-2-[(2,4,6-trimethylphenyl)methyl]propanoate

• Inchi： 1S/C14H21NO2/c1-9-5-10(2)13(11(3)6-9)7-12(8-15)14(16)17-4/h5-6,12H,7-8,15H2,1-4H3
• InChI Key： FUZXKPKCZSUUJL-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)CC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate

Introduction to Methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate (CAS No. 1038292-55-5)

Methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate, a compound with the chemical identifier CAS No. 1038292-55-5, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a subject of interest for various applications in medicinal chemistry and biotechnology.

The molecular structure of methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate is characterized by a combination of aromatic and aliphatic moieties. The presence of the amino group (-NH₂) and the ester functional group (-COOCH₃) contributes to its reactivity and potential utility in synthetic chemistry. Specifically, the amino group can participate in hydrogen bonding interactions, while the ester group can undergo various transformations such as hydrolysis or transesterification, depending on the reaction conditions.

Recent advancements in the field of drug discovery have highlighted the importance of structurally diverse compounds in developing novel therapeutic agents. The< strong>2,4,6-trimethylphenyl moiety in this compound adds a layer of complexity and specificity, which can be exploited to modulate biological activity. This particular substitution pattern is often employed to enhance lipophilicity and improve membrane permeability, crucial factors for oral bioavailability.

In the context of medicinal chemistry, the synthesis and characterization of such compounds are essential for understanding their pharmacological properties. The< strong>methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate has been studied for its potential role as an intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for designing molecules with targeted biological activities.

One of the most intriguing aspects of this compound is its potential application in the development of small-molecule inhibitors. The combination of an aromatic ring system with an amino acid-like backbone suggests that it may interact with biological targets such as enzymes or receptors. Such interactions are critical for modulating physiological processes and have been exploited in the development of drugs for various therapeutic indications.

The< strong>CAS No. 1038292-55-5 designation ensures that researchers can reliably identify and procure this compound for their studies. The CAS system provides a unique numerical identifier for chemical substances, facilitating accurate documentation and communication in scientific literature. This standardization is particularly important in collaborative research efforts where precise chemical identification is paramount.

Current research in the field of chemical biology has shown that structurally diverse compounds can exhibit unexpected biological activities. The< strong>methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate has been investigated for its potential role in modulating pathways associated with inflammation and immune response. Preliminary studies suggest that derivatives of this compound may have therapeutic potential in conditions where immune dysregulation plays a significant role.

The synthesis of< strong>methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring system efficiently. These methods not only enhance the efficiency of synthesis but also allow for greater control over regioselectivity and stereochemistry.

In conclusion, methyl 3-amino-2-(2,4,6-trimethylphenyl)methylpropanoate (CAS No. 1038292-55-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various biological pathways. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.